2-[4-(4-chlorophenyl)-1-piperazinyl]-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[4-(4-chlorophenyl)piperazin-1-yl]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C20H24ClN3O2/c1-2-26-19-6-4-3-5-18(19)22-20(25)15-23-11-13-24(14-12-23)17-9-7-16(21)8-10-17/h3-10H,2,11-15H2,1H3,(H,22,25)
• InChI Key: YGUALROQBNHIKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H24ClN3O2
• Molecular Weight: 373.9 g/mol

Description

2-[4-(4-chlorophenyl)-1-piperazinyl]-N-(2-ethoxyphenyl)acetamide, commonly known as CEPCA, is a chemical compound that has been extensively studied for its potential therapeutic applications. CEPCA belongs to the class of piperazine derivatives and has been found to exhibit a range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects. In

Mechanism of Action

The exact mechanism of action of CEPCA is not fully understood, but it is believed to act through the modulation of various neurotransmitter systems in the brain. CEPCA has been shown to bind to the serotonin 5-HT1A receptor and the dopamine D2 receptor, which may contribute to its antipsychotic and antidepressant effects. CEPCA has also been shown to inhibit the reuptake of norepinephrine and dopamine, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects
CEPCA has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. CEPCA has also been shown to modulate the activity of various ion channels in the brain, which may contribute to its therapeutic effects. In addition, CEPCA has been found to have antioxidant and anti-inflammatory properties, which may further contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the major advantages of CEPCA is its ability to modulate multiple neurotransmitter systems in the brain, which may make it a more effective treatment for various psychiatric disorders compared to drugs that target a single neurotransmitter system. CEPCA has also been found to have low toxicity and to be well-tolerated in animal studies. However, one of the limitations of CEPCA is its relatively low potency compared to other antipsychotic and antidepressant drugs. This may limit its clinical utility and require higher doses to achieve therapeutic effects.

Future Directions

There are several potential future directions for research on CEPCA. One area of interest is the development of more potent analogs of CEPCA that may have improved therapeutic efficacy. Another area of interest is the investigation of the long-term effects of CEPCA on the brain, including its potential to induce neuroplasticity and promote neuronal growth. Finally, further research is needed to determine the safety and efficacy of CEPCA in clinical trials, particularly in comparison to existing antipsychotic and antidepressant drugs.

Scientific Research Applications

CEPCA has been extensively studied for its potential therapeutic applications. It has been found to exhibit antipsychotic, antidepressant, and anxiolytic effects in various animal models. CEPCA has also been shown to modulate the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. These effects make CEPCA a promising candidate for the treatment of various psychiatric disorders, including schizophrenia, depression, and anxiety.